Cas no 948996-05-2 (2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE)

2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE structure
948996-05-2 structure
Product Name:2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE
CAS No:948996-05-2
MF:C13H8ClN3O2
MW:273.674521446228
CID:5689725
Update Time:2023-10-13

2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE
    • Reaxys ID: 18895542
    • 1H-Isoindole-1,3(2H)-dione, 2-[(2-chloro-5-pyrimidinyl)methyl]-
    • Inchi: 1S/C13H8ClN3O2/c14-13-15-5-8(6-16-13)7-17-11(18)9-3-1-2-4-10(9)12(17)19/h1-6H,7H2
    • InChI Key: UPTIDSXFMRSSBW-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(=O)N1CC1=CN=C(Cl)N=C1

Experimental Properties

  • Density: 1.526±0.06 g/cm3(Predicted)
  • Melting Point: 182-183 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 495.0±28.0 °C(Predicted)
  • pka: -1.71±0.22(Predicted)
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